Cas no 35677-87-3 (1-Acetyl-2-piperidinecarboxylic acid)

• Product Name: 1-Acetyl-2-piperidinecarboxylic acid
• CAS No: 35677-87-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD09044120
• CID: 858724
• PubChem ID: 4472712
• Update Time: 2025-08-05

1-Acetyl-2-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Acetylpiperidine-2-carboxylic acid
• 1-ACETYL-2-CARBOXYPIPERIDINE
• 1-Acetyl-2-piperidinecarboxylic acid
• 1-acetyl-2-piperidinecarboxylic acid(SALTDATA: FREE)
• 2-Piperidinecarboxylic acid, 1-acetyl-
• EN300-51436
• AKOS017272344
• (R)-1-ACETYL-2-PIPERIDINECARBOXYLIC ACID
• PD037910
• ALBB-027355
• LS-09383
• Z85895893
• MFCD09044120
• SCHEMBL1840265
• 1-Acetyl-piperidine-2-carboxylic acid
• AKOS000128241
• CS-0037902
• SB41972
• 35677-87-3
• acetylpipecolic acid

• MDL： MFCD09044120
• Inchi： 1S/C8H13NO3/c1-6(10)9-5-3-2-4-7(9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
• InChI Key： JACZWLDAHFCGCC-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 374°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.506
• PSA: 57.61

1-Acetyl-2-piperidinecarboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Acetyl-2-piperidinecarboxylic acid

Introduction to 1-Acetyl-2-piperidinecarboxylic acid (CAS No. 35677-87-3)

1-Acetyl-2-piperidinecarboxylic acid, with the CAS number 35677-87-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features an acetyl group and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and potential biological activities, making it an important molecule for various applications.

The structure of 1-Acetyl-2-piperidinecarboxylic acid can be represented as follows: C₉H₁₃NO₃. The presence of the acetyl group (CH₃C(O)−) and the carboxylic acid group (−COOH) imparts specific reactivity and solubility characteristics to the molecule. The piperidine ring, a common structural motif in many biologically active compounds, provides a scaffold that can be readily modified to explore a wide range of biological activities.

In recent years, 1-Acetyl-2-piperidinecarboxylic acid has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-Acetyl-2-piperidinecarboxylic acid demonstrated significant anti-inflammatory effects in both in vitro and in vivo models.

The pharmacological profile of 1-Acetyl-2-piperidinecarboxylic acid is further enhanced by its ability to modulate various biological pathways. Research has indicated that this compound can interact with specific receptors and enzymes involved in pain signaling and inflammation. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known mediators of pain and inflammation. This inhibition can lead to reduced levels of inflammatory mediators, thereby alleviating symptoms associated with these conditions.

Beyond its anti-inflammatory and analgesic properties, 1-Acetyl-2-piperidinecarboxylic acid has also been explored for its potential neuroprotective effects. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 found that this compound could protect neuronal cells from oxidative stress-induced damage. This finding suggests that 1-Acetyl-2-piperidinecarboxylic acid may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 1-Acetyl-2-piperidinecarboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the acetylation of 2-piperidinecarboxylic acid using acetic anhydride or acetyl chloride under controlled conditions. This method allows for the preparation of high-purity samples suitable for further biological evaluation.

In addition to its direct therapeutic applications, 1-Acetyl-2-piperidinecarboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical reactions, enabling the creation of structurally diverse derivatives with tailored biological activities. This versatility makes it an attractive starting material for drug discovery programs aimed at identifying novel therapeutic agents.

The safety profile of 1-Acetyl-2-piperidinecarboxylic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully elucidate its safety profile and ensure its suitability for clinical use.

In conclusion, 1-Acetyl-2-piperidinecarboxylic acid (CAS No. 35677-87-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for the development of new drugs targeting pain, inflammation, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.